Δ2-cis-Hexadecenoic Acid Δ2-cis-Hexadecenoic Acid One of the first organisms in which quorum sensing was observed were Myxobacteria, a group of gram-negative bacteria, found mainly in soil and also common to marine and freshwater systems. The cellular membranes of autotrophic bacteria contain mono-unsaturated fatty acids. The specific composition and abundance of membrane fatty acids can be used to identify specific genera of bacterial populations in natural environments (e.g., mining lakes, etc.). Δ
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CAS No.: 2825-68-5
VCID: VC0126721
InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)/b15-14-
SMILES: CCCCCCCCCCCCCC=CC(=O)O
Molecular Formula: C16H30O2
Molecular Weight: 254.41 g/mol

Δ2-cis-Hexadecenoic Acid

CAS No.: 2825-68-5

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VCID: VC0126721

Molecular Formula: C16H30O2

Molecular Weight: 254.41 g/mol

Δ2-cis-Hexadecenoic Acid - 2825-68-5

CAS No. 2825-68-5
Product Name Δ2-cis-Hexadecenoic Acid
Molecular Formula C16H30O2
Molecular Weight 254.41 g/mol
IUPAC Name (Z)-hexadec-2-enoic acid
Standard InChI InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)/b15-14-
Standard InChIKey ZVRMGCSSSYZGSM-PFONDFGASA-N
Isomeric SMILES CCCCCCCCCCCCC/C=C\C(=O)O
SMILES CCCCCCCCCCCCCC=CC(=O)O
Canonical SMILES CCCCCCCCCCCCCC=CC(=O)O
Description One of the first organisms in which quorum sensing was observed were Myxobacteria, a group of gram-negative bacteria, found mainly in soil and also common to marine and freshwater systems. The cellular membranes of autotrophic bacteria contain mono-unsaturated fatty acids. The specific composition and abundance of membrane fatty acids can be used to identify specific genera of bacterial populations in natural environments (e.g., mining lakes, etc.). Δ
Synonyms cis-hexadecenoic acid
hexadecenoic acid
hexadecenoic acid, (E)-isomer
hexadecenoic acid, (Z)-isomer
trans-hexadecenoic acid
Reference 1.Ohlendorf, B.,Lorenzen, W.,Kehraus, S., et al. Myxotyrosides A and B, unusual rhamnosides from Myxococcus sp. Journal of Natural Products 72, 82-86 (2009).
PubChem Compound 5312417
Last Modified Nov 11 2021
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